6-(Pyrrolidin-1-ylmethyl)picolinic acid

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 6-(pyrrolidin-1-ylmethyl)pyridine-2-carboxylic acid
• InChI: InChI=1S/C11H14N2O2/c14-11(15)10-5-3-4-9(12-10)8-13-6-1-2-7-13/h3-5H,1-2,6-8H2,(H,14,15)
• InChI Key: JEYJYLLJZBHVJX-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CC2=NC(=CC=C2)C(=O)O

Description

6-(Pyrrolidin-1-ylmethyl)picolinic acid is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of methyl 6-(pyrrolidin-1-ylmethyl)picolinate 69 (36 g) and NaOH (40 g, 1.0 mol) in ethanol/H2O (320 mL) was stirred at 75° C. for 16 h. The pH was adjusted to 7 with 3N HCl and extracted with EtOAc. The aqueous layer was concentrated to dryness and extracted with dichloromethane/methanol (v:v=3:1), The organic layer was dried to give 70 (27 g, 55% yield).